Cas no 1805600-22-9 (Methyl 3-amino-5-fluoro-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-amino-5-fluoro-4-(trifluoromethoxy)benzoate
• CAS No: 1805600-22-9
• MF: C₉H₇F₄NO₃
• MW: 253.150396585464
• CID: 4795228
• Update Time: 2025-05-25

Methyl 3-amino-5-fluoro-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-fluoro-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C9H7F4NO3/c1-16-8(15)4-2-5(10)7(6(14)3-4)17-9(11,12)13/h2-3H,14H2,1H3
• InChI Key： PIWSFKXDIYJGNC-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=CC(=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 61.6

Additional information on Methyl 3-amino-5-fluoro-4-(trifluoromethoxy)benzoate

Methyl 3-amino-5-fluoro-4-(trifluoromethoxy)benzoate (CAS No. 1805600-22-9): A Comprehensive Overview of Its Properties and Applications

Methyl 3-amino-5-fluoro-4-(trifluoromethoxy)benzoate (CAS No. 1805600-22-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique trifluoromethoxy and fluoro substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, which includes an amino group and a methyl ester functionality, allows for versatile reactivity, enabling its use in the synthesis of more complex molecules.

In recent years, the demand for fluorinated compounds like Methyl 3-amino-5-fluoro-4-(trifluoromethoxy)benzoate has surged due to their enhanced stability, bioavailability, and metabolic resistance. These attributes are particularly sought after in the development of pharmaceutical intermediates and agrochemicals. Researchers are increasingly exploring its potential in creating novel drug candidates, especially in the treatment of central nervous system (CNS) disorders and infectious diseases. The compound's ability to modulate biological activity makes it a promising candidate for further investigation.

The synthesis of Methyl 3-amino-5-fluoro-4-(trifluoromethoxy)benzoate typically involves multi-step organic reactions, including nitration, reduction, and esterification. Its CAS No. 1805600-22-9 serves as a unique identifier in chemical databases, facilitating easy access to its physicochemical data and safety information. The compound's melting point, solubility, and spectroscopic properties are well-documented, aiding researchers in its handling and application.

One of the most intriguing aspects of this compound is its role in green chemistry. As the scientific community shifts toward sustainable practices, Methyl 3-amino-5-fluoro-4-(trifluoromethoxy)benzoate is being studied for its potential in catalysis and biodegradable material synthesis. Its trifluoromethoxy group is particularly noteworthy for its electron-withdrawing effects, which can enhance the efficiency of catalytic processes. This aligns with the growing interest in eco-friendly chemical solutions and renewable resource utilization.

From a commercial perspective, Methyl 3-amino-5-fluoro-4-(trifluoromethoxy)benzoate is available through specialized chemical suppliers, often in high purity grades suitable for research and industrial applications. Its price and availability are influenced by factors such as raw material costs and manufacturing scale. Companies involved in custom synthesis and contract research frequently seek this compound for its versatility and potential to streamline drug discovery pipelines.

In conclusion, Methyl 3-amino-5-fluoro-4-(trifluoromethoxy)benzoate (CAS No. 1805600-22-9) represents a fascinating intersection of organic chemistry, pharmaceutical innovation, and sustainable technology. Its unique structural features and broad applicability make it a compound of enduring interest to scientists and industry professionals alike. As research continues to uncover new uses for this molecule, its significance in advancing scientific discovery and industrial applications is likely to grow.